Acridone

• IUPAC Name: 10H-acridin-9-one
• InChI: InChI=1S/C13H9NO/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1-8H,(H,14,15)
• InChI Key: FZEYVTFCMJSGMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3N2
• Molecular Formula: C13H9NO
• DSSTOX Substance ID: DTXSID8060371
• Molecular Weight: 195.22 g/mol
• Physical Description: Crystalline solid; [Sigma-Aldrich MSDS]
• Solubility: 4.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 578-95-0, 643-62-9

Description

Acridone is an organic compound based on the acridine skeleton, with a carbonyl group at the 9 position. It’s a class of compounds with a broad spectrum of biological activity and is of great interest to scientists.

Synthesis Analysis

The molecule is planar and can be synthesized by heating fenamic acid. A study has been conducted to synthesize and characterize N-substituted Acetamido derivatives of this compound, where the acetamido moiety has been considered a linker which is crucial for several biological activities, including anti-cancer activity.

Molecular Structure Analysis

This compound is characterized by its unique physical and chemical properties, biological activities, and industrial applications. Its semi-planar heterocyclic structure allows it to appreciably interact with different biomolecular targets.

Chemical Reactions Analysis

The primary goal of a study was to synthesize and characterize N-substituted Acetamido derivatives of this compound. The development of drug resistance and severe side-effects has reduced the clinical efficacy of the existing anti-cancer drugs available in the market.

Physical and Chemical Properties Analysis

This compound has a chemical formula of C13H9NO and a molar mass of 195.221 g·mol −1. It appears as a yellow powder and has a melting point of 250 °C (482 °F; 523 K).

Scientific Research Applications

• Antitumor Activity : Acridone derivatives exhibit antitumor activities, showing promise in the treatment of cancers. These compounds have been studied for their efficacy against various cancer types, including breast cancer, but their clinical application is often limited due to side effects (Gensicka-Kowalewska, Cholewiński, & Dzierzbicka, 2017).

• Antiviral Properties : this compound derivatives have been recognized for their selective inhibition of various human pathogenic viruses, including herpes simplex virus, cytomegalovirus, hepatitis C virus, dengue virus, and Junin virus. Their interaction with DNA and ability to identify biologically useful ions contributes to their exploitability in therapeutics (Sepúlveda et al., 2013).

• Antimicrobial and Antimalarial Effects : this compound derivatives also display antimicrobial and antimalarial activities. Their planar, crystalline, and stable structure, along with strong fluorescence and low cytotoxicity, make them suitable for studying and monitoring biochemical and pharmacological processes (Prasher & Sharma, 2018).

• Potential in Alzheimer's Disease Treatment : this compound and its analogues have been explored for their potential application in treating Alzheimer's disease. Their interaction with DNA and selective ion identification abilities contribute to their therapeutic prospects (Gensicka-Kowalewska, Cholewiński, & Dzierzbicka, 2017).

• Chemopreventive Properties : Some this compound alkaloids have shown potential as cancer chemopreventive agents, particularly in inhibiting Epstein-Barr virus early antigen activation, a precursor to some forms of cancer (Itoigawa et al., 2003).

• Antiproliferative Effects : this compound alkaloids have demonstrated antiproliferative activity against various cancer cell lines. Their specific structural features, such as a secondary amine and hydroxyl groups, play an important role in their activities (Kawaii et al., 1999).

Mechanism of Action

Target of Action

Acridone, a derivative of acridine, is a class of compounds with a broad spectrum of biological activity . The primary targets of this compound are DNA and enzymes such as topoisomerases and telomerases . The unique planar ring structure of this compound allows it to act as a DNA intercalator and to inhibit topoisomerase or telomerase enzymes .

Mode of Action

This compound interacts with its targets primarily through intercalation and enzyme inhibition. The planar structure of this compound allows it to insert itself between the base pairs of the DNA helix, disrupting the normal functioning of the DNA . This disruption can lead to the inhibition of DNA replication and transcription, thereby affecting the growth and proliferation of cells . Additionally, this compound can inhibit the action of topoisomerases and telomerases, enzymes that play crucial roles in DNA replication and cell division .

Biochemical Pathways

The interaction of this compound with DNA and enzymes affects several biochemical pathways. By intercalating with DNA and inhibiting topoisomerases and telomerases, this compound disrupts the normal cell cycle, leading to cell death . This disruption can have downstream effects on various cellular processes, including DNA repair, gene expression, and cell signaling .

Pharmacokinetics

The pharmacokinetics of this compound, including its absorption, distribution, metabolism, and excretion (ADME), are crucial for its bioavailability and therapeutic efficacy .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the disruption of DNA function and cell division. This disruption can lead to cell death, particularly in cancer cells . This compound has been shown to have significant cytotoxic effects, effectively suppressing the growth of cancer cells .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of other compounds can affect the absorption and distribution of this compound . Additionally, the pH and temperature of the environment can impact the stability of this compound .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

Acridone has attracted the attention of medicinal chemists and gained huge biological importance as it has been found to act on different therapeutically proven molecular targets. This review provides some important insights on the design, receptor targeting and future directions for the development of acridones as possible clinically effective anti-cancer agents.

Biochemical Analysis

Biochemical Properties

Acridone derivatives exhibit a broad spectrum of biological activity, including anti-inflammatory, anticancer, antimicrobial, antitubercular, antiparasitic, antimalarial, antiviral, and fungicidal activities . The unique planar ring structure of this compound allows it to interact appreciably with different biomolecular targets .

Cellular Effects

This compound derivatives have shown to be effective against various types of cancer cells, including human breast (MCF-7, MDA-MB-231), lung (A-549), and skin (A-431) cancer cell lines . They have the efficacy to inhibit the AKT kinase with potential anti-cancer activity .

Molecular Mechanism

This compound derivatives act as DNA intercalators and inhibit topoisomerase or telomerase enzymes . They can also interact with DNA . The molecular docking study revealed binding interactions in the active site of AKT .